Cas no 287471-75-4 (4,6-dimethoxy-pyrimidine-2-thiolate)
287471-75-4 structure
Product Name:4,6-dimethoxy-pyrimidine-2-thiolate
4,6-dimethoxy-pyrimidine-2-thiolate Chemical and Physical Properties
Names and Identifiers
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- 4,6-Dimethoxy-pyrimidine-2-thiolate sodium
- 287471-75-4
- 4,6-dimethoxypyrimidine-2-thiolate
- 4,6-dimethoxy-pyrimidine-2-thiolate
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- Inchi: 1S/C6H8N2O2S/c1-9-4-3-5(10-2)8-6(11)7-4/h3H,1-2H3,(H,7,8,11)/p-1
- InChI Key: PCVRHOZHSQQRMC-UHFFFAOYSA-M
- SMILES: [S-]C1=NC(=CC(=N1)OC)OC
Computed Properties
- Exact Mass: 171.02282364Da
- Monoisotopic Mass: 171.02282364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 45.2Ų
4,6-dimethoxy-pyrimidine-2-thiolate Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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